Cas no 1343971-51-6 (5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1343971-51-6
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 5702951
• PubChem ID: 64169439
• Update Time: 2025-07-15

5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1343971-51-6
• AKOS013488480
• 5-[(methylsulfanyl)methyl]-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1119865
• 5-[(methylsulfanyl)methyl]-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-[(methylthio)methyl]-
• 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C5H6N2O3S/c1-11-2-3-6-4(5(8)9)7-10-3/h2H2,1H3,(H,8,9)
• InChI Key： HKVFGWJREFXCRP-UHFFFAOYSA-N
• SMILES： S(C)CC1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 174.00991323g/mol
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Predicted)
• Boiling Point: 362.1±44.0 °C(Predicted)
• pka: 2.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid

5-(Methylsulfanyl)Methyl-1,2,4-Oxadiazole-3-Carboxylic Acid: A Comprehensive Overview

5-(Methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343971-51-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive 1,2,4-oxadiazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of a methylsulfanyl group and a carboxylic acid moiety further enhances its chemical reactivity and functional versatility.

The synthesis of 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid typically involves multi-step processes that leverage the reactivity of nitriles and sulfides. One common synthetic route involves the condensation of a nitrile with a sulfide followed by cyclization to form the 1,2,4-oxadiazole ring. The subsequent introduction of the carboxylic acid group can be achieved through various methods, such as hydrolysis of an ester or direct carboxylation reactions. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its potential for large-scale production in industrial settings.

In the realm of medicinal chemistry, 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid has shown promising activity as a scaffold for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The unique combination of the 1,2,4-oxadiazole ring and the methylsulfanyl group provides a robust platform for structure-based drug design, enabling the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its medicinal applications, 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid has also found utility in materials science. The 1,2,4-oxadiazole ring is known for its thermal stability and electronic properties, making it an attractive building block for the synthesis of advanced materials. Studies have shown that this compound can be incorporated into polymers to enhance their mechanical strength and thermal resistance. Additionally, the presence of the carboxylic acid group allows for further functionalization through esterification or amide formation reactions, expanding its potential applications in areas such as coatings and adhesives.

The environmental impact of 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid is another important consideration. Recent research has focused on developing eco-friendly synthetic methods to minimize the environmental footprint associated with its production. Green chemistry principles have been applied to optimize reaction conditions and reduce waste generation. For example, catalytic systems using metal-free or biocatalytic approaches have been explored to achieve high yields with minimal environmental impact.

In conclusion, 5-(methylsulfanyl)methyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343971-51-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it a valuable scaffold for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis and properties for various industrial and scientific purposes.